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Introduction

Tricreatine malate is a compound formed by binding three creatine molecules with one
molecule of malic acid. Theoretically, this formulation is suggested to offer enhanced solubility
and bioavailability compared to the extensively studied creatine monohydrate.[1][2] Malic acid
itself is a key intermediate in the Krebs cycle, suggesting a potential synergistic effect on
energy production.[1][3] Howeuver, it is critical to note that robust scientific evidence from rodent
exercise models specifically investigating tricreatine malate is currently lacking. The majority
of preclinical research on creatine's ergogenic effects has utilized creatine monohydrate.[4][5]
[EI71[8I[CI10[1 1][12][13][14][15][16][17]

This document provides a comprehensive set of protocols and application notes for assessing
the efficacy of creatine supplementation in rodent exercise models, based on established
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methodologies for creatine monohydrate. These protocols can be adapted for the investigation
of tricreatine malate to generate foundational data on its potential as an ergogenic aid. The
primary objective is to evaluate the effects of supplementation on exercise performance,
muscle bioenergetics, and markers of muscle damage.

Principle of Action

Creatine supplementation aims to increase intramuscular stores of creatine and
phosphocreatine (PCr).[4] During high-intensity exercise, PCr serves as a rapid phosphate
donor for the regeneration of adenosine triphosphate (ATP), the primary energy currency of the
cell.[4] By increasing the PCr pool, creatine supplementation is hypothesized to enhance
performance in short-duration, high-intensity activities and improve training adaptations.[9] The
inclusion of malate in tricreatine malate may further support energy production through its role
in the citric acid cycle.[1]

Experimental Protocols
Protocol 1: Assessment of Endurance Performance in
Rats

This protocol is adapted from studies evaluating the effect of creatine monohydrate on running
endurance in rats.[5][7]

1. Animal Model:
e Species: Male Sprague-Dawley rats
e Age: 90 days old at the start of the experiment[4]

e Housing: Individual housing in metabolic cages to monitor food and water intake, with a 12-
hour light/dark cycle.[4]

o Acclimatization: Allow a one-week acclimatization period before the start of the experimental
procedures.

2. Supplementation Protocol:
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Experimental Group: Tricreatine malate dissolved in drinking water. The dosage should be
calculated based on the molecular weight to provide an equivalent amount of creatine as
effective doses of creatine monohydrate (e.g., 60 mg/day).[4]

Control Group: Placebo (e.g., water without supplementation).
Duration: 28 days of continuous supplementation.[5][7]
. Exercise Protocol (Treadmill Running):
Apparatus: Rodent treadmill with adjustable speed and incline.
Training Regimen:
o Frequency: 5 days a week for 4 weeks.[4]
o Protocol: Mixed aerobic-anaerobic training: 40 minutes at 27 m/min with a 15% incline.[4]

o Performance Test: Conduct a baseline sprint test to exhaustion before the start of the
supplementation and training period. Repeat the test at the end of the 28-day period. The
test involves progressively increasing the treadmill speed until the rat is unable to continue
running. Record the total distance run.[5][7]

. Outcome Measures:
Primary: Total distance run during the sprint-to-exhaustion test.

Secondary:

[¢]

Body weight measured weekly.

[e]

Food and water consumption measured daily.

o

Blood lactate levels pre- and post-exercise performance test.

[¢]

Muscle tissue collection (gastrocnemius, soleus) at the end of the study for biochemical
analysis (creatine, phosphocreatine, ATP).
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Protocol 2: Assessment of Muscle Strength and Fatigue
Resistance in Rats

This protocol is based on methodologies used to evaluate the impact of creatine monohydrate
on muscle contractile properties.[4][16]

1. Animal Model:
e Species: Male Sprague-Dawley rats
e Age: Young adult
e Groups:
o Control (No training, no supplementation)
o Training only
o Training + Tricreatine Malate supplementation
2. Supplementation Protocol:

o Dosage: An oral gavage of tricreatine malate at a dose equivalent to 0.5 g/kg body weight
per day of creatine monohydrate.[16]

e Duration: 4 weeks.[16]
3. High-Resistance Training Protocol:
o Target Muscle: Tibialis anterior muscle.

» Procedure: Involve surgical attachment of electrodes to stimulate the peroneal nerve,
inducing muscle contraction against a load. The training consists of multiple sets of
contractions several times a week.

4. Outcome Measures:

e In-situ Muscle Contractile Properties:
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o At the end of the 4-week period, anesthetize the rats and surgically expose the tibialis
anterior muscle.

o Measure initial twitch tension (FO) and maximum tetanic tension (Fmax) in response to
electrical stimulation.[4]

o Assess fatigue resistance by measuring the decline in force production during a prolonged
period of repeated contractions.[4]

e Muscle Mass: Excise and weigh the tibialis anterior muscle (wet and dry weight).[16]

Data Presentation

Table 1: Hypothetical Performance Data for Tricreatine Malate Supplementation in a Rat
Endurance Model

Baseline Final Distance
Group N . % Change
Distance (m) (m)
Control 10 135.5+12.1 105.2 + 15.8 -22.4%
Tricreatine
10 132.8 +14.5 210.5 + 20.3* +58.5%
Malate

*Data are presented as Mean + SEM. *p < 0.05 compared to the control group. This table is a
hypothetical representation based on typical results from creatine monohydrate studies.[5][7]

Table 2: Hypothetical Muscle Contractile Properties Data for Tricreatine Malate
Supplementation in a Rat Strength Model

. ) Maximum ]

Initial Twitch ] Time to
Group N ] Tetanic .

Tension (gf) . Fatigue (s)

Tension (gf)
Control 8 46,5+ 0.9 625+1.2 415.7+5.1
Tricreatine
8 50.2£0.7 69.1+£1.0 460.3 + 3.5*

Malate
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*Data are presented as Mean £ SEM. *p < 0.05 compared to the control group. This table is a
hypothetical representation based on typical results from creatine monohydrate studies.[4]
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Caption: ATP-PCr energy system for rapid ATP regeneration in muscle cells.
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Caption: General experimental workflow for assessing tricreatine malate efficacy.
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Available at: [https://www.benchchem.com/product/b12698332/docs#assessing-tricreatine-
malate-efficacy-in-rodent-exercise-models-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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